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Cat. No.: B15570465
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-75440 is a potent and selective inhibitor of squalene synthase, a critical enzyme in the
cholesterol biosynthesis pathway. By targeting this enzyme, YM-75440 presents a promising
avenue for the development of novel therapeutics for hypercholesterolemia and related
cardiovascular diseases. This technical guide provides a comprehensive overview of the core
physicochemical properties of YM-75440, detailed experimental methodologies, and a
visualization of its mechanism of action within the relevant biological pathway.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate is
fundamental for its development. These properties influence its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its formulation characteristics. The key
physicochemical data for YM-75440 are summarized in the table below.
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Property

Value

IUPAC Name

N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-

yl)oxy]propan-1-amine

Molecular Formula C25H26N20
Molecular Weight 370.5 g/mol
Appearance Solid powder
Solubility Soluble in DMSO
) ) Data not available in publicly accessible
Melting Point )
literature.
Data not available in publicly accessible
K literature. An estimated pKa for the secondary
pKa

amine is in the range of 9-11, typical for similar
structures.

Experimental Protocols

Synthesis of YM-75440 (lllustrative)

While a specific, detailed protocol for the synthesis of YM-75440 is not publicly available, a

representative synthetic route can be conceptualized based on the synthesis of similar N-

substituted carbazole derivatives. The following is a plausible, multi-step experimental

workflow.
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Step 1: N-Alkylation of Carbazole

Carbazole

6-(3-bromopropyl)carbazola

Step 2: Ether Synthesis

Groduct from Step 1]

y
G—((9H-carbazol-9-yl)propoxy)carbazola

Step 3: N-Benzylation

Groduct from Step 2]

Benzylamine

YM-75440

Click to download full resolution via product page

Caption: Illustrative synthetic workflow for YM-75440.
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Methodology:

¢ N-Alkylation of Carbazole: Carbazole is reacted with an excess of 1,3-dibromopropane in the
presence of a base such as sodium hydroxide in a suitable solvent like acetone. The reaction
mixture is heated under reflux, and the resulting N-(3-bromopropyl)carbazole is isolated and

purified.

o Ether Synthesis: The N-alkylated carbazole from the previous step is then reacted with a
substituted hydroxyphenanthrene (the exact precursor for the YM-75440 core may vary) in
the presence of a base like potassium carbonate in a polar aprotic solvent such as
dimethylformamide (DMF). The reaction is heated to facilitate the nucleophilic substitution to
form the ether linkage.

« Final Amination: The resulting intermediate is then reacted with benzylamine. This reaction
may proceed via nucleophilic substitution of a leaving group on the propyl chain, to yield the
final product, YM-75440. Purification is typically achieved through column chromatography.

Squalene Synthase Inhibition Assay

The inhibitory activity of YM-75440 on squalene synthase can be determined using a
fluorescent assay that monitors the consumption of NADPH.
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Inhibition Assay Workflow

Prepare Serial Dilutions Prepare Substrate Mix
of YM-75440 in DMSO (Farnesyl Pyrophosphate, NADPH)
— Monitor NADPH Fluorescence
Inmast:b':s:f:mrmh (Ex: 340 nm, Em: 460 nm)
. . . over time
Dilute Recombinant Combine Buffer, Enzyme, Pre-incubate at 37°C vert
Human Squalene Synthase and YM-75440/DMSO (Control)

Prepare Assay Buffer
(e.g., Tris-HCI, MgCI2, DTT)
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e To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of YM-75440]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570465/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-ym-75440]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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